2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole
Overview
Description
“2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole” is a compound that belongs to the class of organic compounds known as oxadiazoles . Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered aromatic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a five-membered oxadiazole ring substituted with a bromine atom at the 2-position and a propan-2-yl group at the 5-position .Chemical Reactions Analysis
Again, while specific reactions involving “this compound” are not available, similar compounds like pinacol boronic esters have been involved in reactions like catalytic protodeboronation .Scientific Research Applications
2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various heterocyclic compounds, such as 2-amino-5-bromo-1,3,4-oxadiazole and 5-bromo-2-methyl-1,3,4-oxadiazole. It has also been used in the synthesis of polymers, such as polyurethanes and polyamides, and has been studied for its potential use in the synthesis of drugs, such as antifungal agents.
Mechanism of Action
The mechanism of action of 2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole is not fully understood. However, it is believed that the compound acts as an electron-withdrawing group, which allows for the formation of covalent bonds between the nitrogen and oxygen atoms in the ring structure. This covalent bond formation is believed to be responsible for the compound's ability to act as an oxidizing agent and to catalyze certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have antioxidant and anti-inflammatory properties in animal models. It has also been studied for its potential use in the treatment of certain diseases, such as cancer, but the results of these studies have been inconclusive.
Advantages and Limitations for Lab Experiments
2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole has several advantages for use in laboratory experiments. It is inexpensive, readily available, and easy to handle. It is also relatively stable and non-toxic. However, it does have some limitations, such as its low solubility in water and its tendency to form insoluble precipitates when mixed with certain compounds.
Future Directions
The potential applications of 2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole are still being explored. One possible future direction is its use in the synthesis of new drugs and polymers. It could also be used in the development of new catalysts for organic reactions. Additionally, further research into its biochemical and physiological effects could lead to new treatments for various diseases. Finally, its ability to act as an electron-withdrawing group could be exploited in the development of new materials with unique properties.
Synthesis Methods
2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole can be synthesized through a number of methods, including the reaction of 2-bromo-5-chloro-1,3,4-oxadiazole with propan-2-ol in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at a temperature of 80 to 90°C for 4 to 6 hours, and the resulting product is a white crystalline powder.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole involves the reaction of propan-2-yl hydrazine with 2-bromoacetyl bromide, followed by cyclization with ethyl chloroformate and sodium azide.", "Starting Materials": [ "Propan-2-yl hydrazine", "2-bromoacetyl bromide", "Ethyl chloroformate", "Sodium azide" ], "Reaction": [ "Step 1: Propan-2-yl hydrazine is reacted with 2-bromoacetyl bromide in anhydrous THF at room temperature to form 2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole intermediate.", "Step 2: The intermediate is then treated with ethyl chloroformate and sodium azide in DMF at 80°C to form the final product, 2-bromo-5-(propan-2-yl)-1,3,4-oxadiazole." ] } | |
| 1368797-26-5 | |
Molecular Formula |
C5H7BrN2O |
Molecular Weight |
191.03 g/mol |
IUPAC Name |
2-bromo-5-propan-2-yl-1,3,4-oxadiazole |
InChI |
InChI=1S/C5H7BrN2O/c1-3(2)4-7-8-5(6)9-4/h3H,1-2H3 |
InChI Key |
ARYSOLWNZCESBB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=NN=C(O1)Br |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
